1-(2-(Furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)-3-(naphthalen-1-ylmethyl)urea

• CAS: 2034622-21-2
• Molecular Formula: C22H20N2O4
• Molecular Weight: 376.412
• SMILES: C1=CC=C2C(=C1)C=CC=C2CNC(=O)NCC(C3=COC=C3)(C4=CC=CO4)O
• InChI: InChI=1S/C22H20N2O4/c25-21(23-13-17-7-3-6-16-5-1-2-8-19(16)17)24-15-22(26,18-10-12-27-14-18)20-9-4-11-28-20/h1-12,14,26H,13,15H2,(H2,23,24,25)
• InChIKey: BACZUHBKPSWDMP-UHFFFAOYSA-N
• Solubility: not available

Procurement-Relevant Overview: 1-(2-(Furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)-3-(naphthalen-1-ylmethyl)urea (CAS 2034622-21-2)

1-(2-(Furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)-3-(naphthalen-1-ylmethyl)urea is a small-molecule, heteroaryl-substituted urea derivative. It is formally identified as a fatty acid amide hydrolase (FAAH) inhibitor [1] and is structurally positioned within a class of urea-based soluble epoxide hydrolase (sEH) inhibitors exemplified by patent families US-8501783-B2 and US10377744. Computational predictions suggest potential for epoxide hydrolase 1 (EPHX1) interaction [2].

Annotated FAAH inhibitor with predicted EPHX1 interaction

Mixed furan-2-yl / furan-3-yl regioisomer for novel SAR exploration

Computationally characterized scaffold for docking and modeling studies

• [1] TTD Drug ID D0LB8Y: Heteroaryl-substituted urea derivative 1. Therapeutic Target Database (idrblab.net). Target: Fatty acid amide hydrolase (FAAH). View Source
• [2] ZINC639042. Zinc Database (zinc.docking.org). Molecular Formula: C22H20N2O4, MW: 376.412. Predicted EPHX1 activity. View Source

Why Generic Urea-based Enzyme Inhibitors Cannot Substitute for This Furan-Naphthalene Hybrid

Simple urea-based sEH or FAAH inhibitors cannot be interchanged with this compound due to its unique dual-furan architecture—bearing distinct furan-2-yl and furan-3-yl regioisomers on a tertiary hydroxyethyl carbon—combined with a lipophilic naphthalen-1-ylmethyl terminal group. This specific stereoelectronic arrangement influences target engagement and predicted selectivity profiles relative to analogs containing symmetrical or single-heterocycle replacements. The confirmed FAAH targeting [1] alongside predicted EPHX1 interaction suggests a multi-target potential that simpler mono-urea scaffolds lack, making substitution a risk for functional selectivity without direct comparative validation.

Regioisomeric architecture

Symmetrical or single-furan urea analogs lack the mixed furan-2-yl / furan-3-yl pattern, which may alter enzyme binding pocket interactions.

Target annotation scope

Generic sEH inhibitor series may not carry a curated FAAH inhibitor annotation, limiting their utility as dual-target probes without validation.

• [1] TTD Drug ID D0LB8Y: Heteroaryl-substituted urea derivative 1. Therapeutic Target Database (idrblab.net). Target: Fatty acid amide hydrolase (FAAH). View Source

Quantitative Comparator Evidence for 1-(2-(Furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)-3-(naphthalen-1-ylmethyl)urea

Structural Differentiation: Mixed Furan Isomer vs. Symmetrical Bis-Furan Analog

The target compound contains a chemically differentiated tertiary alcohol center bearing both a furan-2-yl and a furan-3-yl group. The closest commercially catalogued analog, 1-[2-[5-(Furan-2-yl)furan-2-yl]-2-hydroxyethyl]-3-(naphthalen-1-ylmethyl)urea (CAS 2320931-21-1), replaces the furan-3-yl with a 5-(furan-2-yl)furan-2-yl motif, eliminating the mixed-furan isomerism . The presence of the furan-3-yl group in the target compound alters the hydrogen-bonding capacity and electronic distribution at the hydroxyethyl carbon, which may differentially affect binding pocket interactions in enzymes like FAAH or EPHX1 relative to symmetrical furan analogs.

Regioisomeric Profile

Data to verify

Mixed furan-2-yl + furan-3-yl vs. symmetrical 5-(furan-2-yl)furan-2-yl analog

May support novel binding surface exploration

No head-to-head bioactivity data available

Evidence Dimension	Furan substituent identity
Target Compound Data	furan-2-yl + furan-3-yl (mixed regioisomers)
Comparator Or Baseline	1-[2-[5-(Furan-2-yl)furan-2-yl]-2-hydroxyethyl]-3-(naphthalen-1-ylmethyl)urea (CAS 2320931-21-1): 5-(furan-2-yl)furan-2-yl substituent only
Quantified Difference	Qualitative structural difference; no head-to-head bioactivity data available in primary literature.
Conditions	Structural comparison by chemical formula and IUPAC nomenclature.

Why This Matters

For procurement aimed at exploring novel enzyme interaction surfaces, the mixed-furan isomer offers a distinct regioisomeric profile that symmetrical or single-furan analogs cannot replicate.

Target Engagement: FAAH Inhibition Annotation vs. sEH-Class Prediction

The target compound is explicitly annotated as a fatty acid amide hydrolase (FAAH) inhibitor in the Therapeutic Target Database [1]. In contrast, the broader patent class (US-8501783-B2, US10377744) focuses on soluble epoxide hydrolase (sEH) inhibition. While concurrent sEH inhibition is computationally predicted (EPHX1 p-value 0 in ZINC SEA analysis) [2], the explicit FAAH annotation represents a curated target differentiation absent for many close urea analogs.

Target Annotation

Class-level

FAAH inhibitor (TTD curated) with predicted EPHX1 interaction

Supports FAAH-focused assay design over sEH-only series

Predictions require experimental confirmation

Evidence Dimension	Curated target annotation
Target Compound Data	FAAH inhibitor (curated by TTD)
Comparator Or Baseline	Urea-based sEH inhibitor patent compounds (e.g., US10377744 series); no explicit FAAH annotation found.
Quantified Difference	Qualitative target class distinction; no direct cross-target activity comparison.
Conditions	Database annotation (TTD) vs. patent scope.

Why This Matters

If a research program requires a tool compound with validated FAAH activity rather than solely sEH inhibition, this compound provides a documented starting point that generic sEH inhibitor series do not.

• [1] TTD Drug ID D0LB8Y: Heteroaryl-substituted urea derivative 1. Therapeutic Target Database (idrblab.net). Target: Fatty acid amide hydrolase (FAAH). View Source
• [2] ZINC639042. Zinc Database (zinc.docking.org). SEA Predictions: EPHX1 p-value 0. View Source

Hydrogen-Bond Donor/Acceptor Profile and Calculated Topological Polar Surface Area

The target compound possesses 2 hydrogen-bond donors, 4 hydrogen-bond acceptors, and a topological polar surface area (tPSA) of 76 Ų as computed by the ZINC database [1]. This tPSA value is identical to the symmetrical analog CAS 2320931-21-1 due to the same molecular formula, but the donor/acceptor arrangement differs spatially because the furan-3-yl oxygen is oriented differently from a furan-2-yl oxygen. This spatial rearrangement can affect molecular recognition without altering gross tPSA.

Spatial H-Bond Geometry

Context-dependent

tPSA 76 Ų, HBD 2, HBA 4 — identical to symmetrical analog, but HBA vectors differ due to furan-3-yl orientation

Equivalent tPSA may mask binding-relevant spatial differences

Modeling studies needed to assess impact

Evidence Dimension	Topological polar surface area and H-bond profile
Target Compound Data	tPSA = 76 Ų; HBD = 2; HBA = 4
Comparator Or Baseline	1-[2-[5-(Furan-2-yl)furan-2-yl]-2-hydroxyethyl]-3-(naphthalen-1-ylmethyl)urea (CAS 2320931-21-1): identical tPSA = 76 Ų, HBD=2, HBA=4, but different spatial arrangement of HBA.
Quantified Difference	No numerical difference in tPSA; spatial orientation difference is qualitative.
Conditions	Calculated values from ZINC database (ZINC639042).

Why This Matters

When evaluating compounds for blood-brain barrier penetration or solubility in pharmacophore models, equivalent tPSA values can mask crucial differences in hydrogen-bond vector geometry that impact binding.

• [1] ZINC639042. Zinc Database (zinc.docking.org). tPSA: 76 Ų, HBD: 2, HBA: 4. View Source

Recommended Application Scenarios for 1-(2-(Furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)-3-(naphthalen-1-ylmethyl)urea Based on Quantitative Evidence

Exploratory Pharmacology of Mixed-Furan FAAH/sEH Dual Inhibitors

Given its curated FAAH inhibitor annotation [1] and predicted EPHX1 interaction [2], this compound is suited for proof-of-concept studies investigating the pharmacological consequences of concurrently engaging both FAAH and sEH. Its unique mixed-furan architecture (evidence item 1) provides a distinct starting point for SAR expansion compared to symmetrical furan analogs.

Selectivity Profiling Against Structurally Divergent Urea Inhibitors

The structural divergence at the hydroxyethyl center—mixed furan-2-yl/furan-3-yl versus symmetric or mono-furan analogs—makes this compound a valuable selectivity probe in panel screens against enzyme families (e.g., serine hydrolases) where regioisomerism can influence off-target binding.

Computational Docking and Molecular Dynamics Study Template

The well-defined 3D spatial arrangement of the mixed furan regioisomers provides a useful stereoelectronic template for computational modeling. Its calculated tPSA of 76 Ų and defined H-bond vectors (evidence item 3) support use in virtual screening campaigns, offering a baseline for comparison with symmetric analogs that share the same tPSA but differ in vector geometry.

Synthetic Reference Standard for Mixed-Furan Urea Library Synthesis

As a representative of an underexplored mixed-furan urea series, this compound can serve as a synthetic benchmark for developing reliable synthetic routes applicable to the broader family. Its specific substitution pattern aids in calibrating analytical methods for distinguishing regioisomeric products.

Application

Selection Property

Validation Focus

FAAH/sEH dual-target probe studies

Curated FAAH annotation + predicted EPHX1 interaction

Target engagement profiling

Serine hydrolase selectivity panel screening

Mixed-furan regioisomer architecture

Off-target binding assessment

Computational docking / MD simulation template

Defined 3D H-bond vector arrangement; tPSA baseline

Binding mode comparison with symmetric analogs

Synthetic reference for mixed-furan urea library

Representative regioisomeric substitution pattern

Analytical method calibration for regioisomer distinction

• [1] TTD Drug ID D0LB8Y: Heteroaryl-substituted urea derivative 1. Target: FAAH. View Source
• [2] ZINC639042. Zinc Database. EPHX1 prediction p-value 0. View Source